2-(2,4-dichlorophenoxy)-N-(2,4-dimethoxypyrimidin-5-yl)acetamide

• IUPAC Name: 2-(2,4-dichlorophenoxy)-N-(2,4-dimethoxypyrimidin-5-yl)acetamide
• InChI: InChI=1S/C14H13Cl2N3O4/c1-21-13-10(6-17-14(19-13)22-2)18-12(20)7-23-11-4-3-8(15)5-9(11)16/h3-6H,7H2,1-2H3,(H,18,20)
• InChI Key: NOPNDOYILOPORU-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC(=NC=C1NC(=O)COC2=C(C=C(C=C2)Cl)Cl)OC
• Molecular Formula: C14H13Cl2N3O4
• Molecular Weight: 358.2 g/mol
• CAS No.: 1797659-08-5

Description

2-(2,4-dichlorophenoxy)-N-(2,4-dimethoxypyrimidin-5-yl)acetamide is a useful research compound. Its molecular formula is C14H13Cl2N3O4 and its molecular weight is 358.18. The purity is usually 95%.
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Scientific Research Applications

Scientific Research Applications and Environmental Impact

• Global Trends in Herbicide Toxicity Studies : A scientometric review analyzed global trends in studies on the toxicity of 2,4-D, a herbicide with a structural component similar to the query compound. The review highlighted the rapid advancement in toxicology and mutagenicity research, identifying key areas of focus such as occupational risk, neurotoxicity, and resistance to herbicides. The study emphasized the need for future research on molecular biology, especially gene expression and pesticide degradation (Zuanazzi et al., 2020).

• Herbicide Behavior and Microbial Degradation : Research on 2,4-D explored its behavior in agricultural environments and highlighted the role of microorganisms in its degradation. This underscores the environmental implications of herbicide use and the potential for bioremediation strategies to mitigate pollution and safeguard public health (Magnoli et al., 2020).

• Environmental Fate and Toxicological Impact : A review focused on the environmental fate, eco-toxicological effects, and behavior of 2,4-D across various ecosystems, including aquatic, plant, and human life. It stressed the importance of understanding low concentration effects and implementing mitigation strategies to prevent environmental entry, highlighting the complex interplay between herbicide use and ecosystem health (Islam et al., 2017).

• Genetic Toxicology of Chlorinated Dibenzo-p-dioxins : Given the structural similarity to dioxins, a review on the genetic toxicology of chlorinated dibenzo-p-dioxins, which are known environmental pollutants, can provide context on potential genetic and mutagenic risks associated with chemical exposure. This review emphasized the need for further research to understand the mutagenicity and potential health risks of exposure to such compounds (Wassom et al., 1977).